Cas no 2137066-55-6 (N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide)

• Product Name: N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide
• CAS No: 2137066-55-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6587156
• PubChem ID: 165948958
• Update Time: 2025-07-15

N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide
• EN300-1084995
• EN300-768557
• N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propanamide
• N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]propanamide
• 2137066-55-6
• 2137617-17-3

• Inchi： 1S/C12H22N2O2/c1-2-11(15)14-10-3-5-12(6-4-10)9-13-7-8-16-12/h10,13H,2-9H2,1H3,(H,14,15)
• InChI Key： GSXJHKFQOXGMQF-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(CC2)NC(CC)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4Ų

Additional information on N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide

N-(6R,9R)-1-Oxa-4-Azaspiro[5.5]undecan-9-ylpropanamide: A Comprehensive Overview

N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-ylpropanamide (CAS No. 2137066-55-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

The chemical structure of N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-ylpropanamide is characterized by a 1-oxa-4-azaspiro[5.5]undecane core, which is a bicyclic system consisting of a seven-membered ring fused to a five-membered ring through a spiro atom. The presence of the oxygen and nitrogen atoms in the spirocyclic core imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various pharmacological applications.

Recent studies have highlighted the potential therapeutic applications of N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-ylpropanamide. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-ylpropanamide to interact with specific GPCRs has been demonstrated in several in vitro and in vivo studies.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-ylpropanamide towards the serotonin 5-HT_2C receptor. The results showed that this compound exhibited high selectivity and potency for the 5-HT_2C receptor, with an EC₅₀ value in the low nanomolar range. This finding suggests that N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-ylpropanamide could be a promising lead compound for the development of novel treatments for psychiatric disorders such as depression and anxiety.

Beyond its potential as a GPCR modulator, N-(6R,9R)-1-Oxa-4-azaspiro[5.5]undecan-9-ylpropanamide has also been explored for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a constant need for new therapeutic agents with improved safety profiles and efficacy. A study published in Bioorganic & Medicinal Chemistry Letters reported that N-(6R,9R)-1-Oxa-4-Azaspiro[5.5]undecan-9-Ylpropanamide exhibited potent anti-inflammatory activity in both cell-based assays and animal models of inflammation. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-(6R,9R)-1-Oxa-4-Azaspiro[5.5]undecan-9-Ylpropanamide have also been investigated to assess its suitability for further development as a therapeutic agent. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential attributes for drug candidates intended for systemic administration. Additionally, preliminary toxicology studies have indicated that N-(6R,9R)-1-Oxa-4-Azaspiro[5.5]undecan-9-Ylpropanamide has a good safety profile at therapeutic doses.

In conclusion, N-(6R,9R)-1-Oxa-4-Azaspiro[5.5]undecan-9-Ylpropanamide (CAS No. 2137066-55-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure confers favorable binding properties and selectivity towards important biological targets such as GPCRs and inflammatory pathways. Ongoing research continues to explore the full potential of this compound, with the aim of developing it into effective treatments for various medical conditions.